Cas no 1361790-65-9 (2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile)

• Product Name: 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile
• CAS No: 1361790-65-9
• MF: C₁₃H₇Cl₃N₂
• MW: 297.567079782486
• CID: 4912842
• Update Time: 2025-05-25

2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile

• Inchi： 1S/C13H7Cl3N2/c14-11-3-1-2-9(13(11)16)10-7-18-12(15)6-8(10)4-5-17/h1-3,6-7H,4H2
• InChI Key： CJDLIRBICUTLDA-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1C=NC(=CC=1CC#N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 327
• XLogP3: 4.4
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile

Introduction to 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361790-65-9)

2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1361790-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple chlorine substituents and an acetonitrile group at specific positions on the pyridine core imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry.

The structural configuration of 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile includes a chloro group at the 2-position, a dichlorophenyl moiety at the 5-position, and an acetonitrile substituent at the 4-position. This arrangement not only influences its reactivity but also its potential biological activity. The compound’s molecular formula can be represented as C₉H₄Cl₄N₃, reflecting its composition of carbon, hydrogen, chlorine, and nitrogen atoms.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives due to their diverse biological activities. The specific substitution pattern in 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile suggests that it may exhibit properties relevant to various therapeutic areas. For instance, pyridine-based compounds have been extensively studied for their roles in modulating enzyme activity and interacting with biological targets such as receptors and ion channels.

One of the most compelling aspects of this compound is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop novel molecules with enhanced binding affinity and selectivity. The chloro and acetonitrile groups provide handles for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex drug candidates.

Recent studies have highlighted the importance of halogenated pyridines in drug discovery. For example, a 2023 review published in the *Journal of Medicinal Chemistry* emphasized how halogen atoms can improve metabolic stability and binding interactions with biological targets. The dichlorophenyl group in 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile aligns with this trend, as it may contribute to better pharmacokinetic profiles compared to non-halogenated analogs.

The synthesis of 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile typically involves multi-step organic transformations starting from readily available precursors. Key steps often include chlorination reactions to introduce the chloro groups at the desired positions on the pyridine ring, followed by functionalization at the 4-position with an acetonitrile group. Advanced synthetic methodologies such as transition-metal-catalyzed reactions have been employed to achieve high yields and purity levels.

The compound’s potential applications extend beyond pharmaceuticals into agrochemicals. Pyridine derivatives are well-known for their roles as intermediates in herbicides and pesticides due to their ability to interact with biological systems at target sites. The unique structural features of 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile make it a promising candidate for designing next-generation agrochemical agents with improved efficacy and environmental safety.

In conclusion, 2-Chloro-5-(2,3-dichlorophenyl)pyridine-4-acetonitrile (CAS No. 1361790-65-9) represents a significant advancement in synthetic organic chemistry with broad implications for drug discovery and agricultural science. Its structural complexity and functional diversity position it as a versatile intermediate for developing innovative therapeutic agents and sustainable agrochemical solutions. As research continues to uncover new applications for this compound, its importance in modern chemical biology is likely to grow further.